Cas no 1515329-88-0 (3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine)

• Product Name: 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine
• CAS No: 1515329-88-0
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5578401
• Update Time: 2025-07-23

3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazineethanamine, 6-methyl-β-(1-methylethyl)-
• 3-Methyl-2-(6-methylpyridazin-3-yl)butan-1-amine
• 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine

• Inchi： 1S/C10H17N3/c1-7(2)9(6-11)10-5-4-8(3)12-13-10/h4-5,7,9H,6,11H2,1-3H3
• InChI Key： WTSYSGALIOGGMY-UHFFFAOYSA-N
• SMILES： C(C1N=NC(C)=CC=1)(CN)C(C)C

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 321.9±27.0 °C(Predicted)
• pka: 9.14±0.17(Predicted)

Additional information on 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine

Comprehensive Overview of 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine (CAS No. 1515329-88-0)

3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine (CAS No. 1515329-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of both amine and pyridazine functional groups in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine has surged, driven by their potential applications in treating neurological disorders and metabolic diseases. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues. The compound's CAS No. 1515329-88-0 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key advantages of 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine is its versatility. It can serve as a building block for synthesizing more complex molecules, such as small-molecule inhibitors or ligands for receptor binding studies. Its pyridazine ring is a common motif in medicinal chemistry, often associated with improved pharmacokinetic properties. This has led to increased interest in its potential role in targeted drug delivery systems.

The synthesis of 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine typically involves multi-step organic reactions, including condensation and reduction processes. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure its purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical applications.

From an environmental perspective, 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine is being studied for its biodegradability and eco-toxicity profile. As sustainability becomes a priority in chemical manufacturing, researchers are exploring greener synthesis routes for this compound. This aligns with the broader industry trend toward green chemistry and sustainable development goals (SDGs).

In the context of artificial intelligence (AI) and machine learning (ML), computational models are increasingly used to predict the biological activity of 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine. These tools accelerate the drug discovery process by identifying potential targets and optimizing molecular structures. This intersection of chemistry and technology is a hot topic among researchers and industry professionals alike.

Another area of interest is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine could be tailored to individual patient needs, offering more effective and safer treatment options. This aligns with the growing demand for precision medicine solutions.

In summary, 3-methyl-2-(6-methylpyridazin-3-yl)butan-1-amine (CAS No. 1515329-88-0) represents a fascinating area of research with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure, combined with advancements in synthetic and computational chemistry, positions it as a compound of significant future potential. As scientific inquiry continues to evolve, this molecule is likely to remain at the forefront of innovation.